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Compound of Interest

Compound Name: 5-Ethylnonan-5-ol

Cat. No.: B15486930

Application Notes and Protocols: 5-Ethylnonan-5-ol in Fragrance and Flavor Chemistry

Disclaimer: Publicly available information regarding the specific application of 5-Ethylnonan-5-
ol in the fragrance and flavor industry is limited. This document provides a framework of
application notes and protocols based on general principles of fragrance and flavor chemistry
and the known properties of similar aliphatic alcohols. The experimental protocols described
are generalized and would require optimization for this specific compound.

Introduction

5-Ethylnonan-5-ol is a tertiary alcohol with the molecular formula C11H240.[1] While many
alcohols are valued in the fragrance and flavor industry for their solvent properties and their
own distinct scent profiles, the specific organoleptic properties (odor and taste) of 5-
Ethylnonan-5-ol are not well-documented in publicly accessible literature.[2][3][4][5][6] Tertiary
alcohols can be stable and have been explored for use as perfuming ingredients.[7][8] This
document outlines potential applications and the experimental protocols that would be
necessary to evaluate the suitability of 5-Ethylnonan-5-ol as a fragrance or flavor ingredient.

Physicochemical Properties

A summary of the known physical and chemical properties of 5-Ethylnonan-5-ol is presented
in Table 1. These properties are important for predicting its behavior in formulations, such as its
volatility and solubility.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15486930?utm_src=pdf-interest
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethylnonan-5-ol
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://dropofodor.com/blog/scents-and-science-chapter-10-alcohols-and-phenols-in-perfumery
https://www.chemicalbull.com/blogs/alcohols-in-perfume-bases-solubilizers-that-also-shape-the-scent
https://www.alphaaromatics.com/blog/alcohol-in-perfume-creation/
https://www.sobfragrance.com/blog/why-is-alcohol-used-in-perfume-creation/
https://byjus.com/chemistry/types-of-alcohols/
https://www.pearson.com/channels/organic-chemistry/asset/7260ccfb/show-how-you-would-synthesize-following-tertiary-alcohol-by-adding-an-appropriat
https://patents.google.com/patent/US5268356A/en
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: Physicochemical Properties of 5-Ethylnonan-5-ol

Property Value Source
Molecular Formula C11H240 [1]
Molecular Weight 172.31 g/mol [1]
IUPAC Name 5-ethylnonan-5-ol [1]
CAS Number 5340-51-2 [1]

Potential Applications in Fragrance Chemistry

While specific data is unavailable for 5-Ethylnonan-5-ol, other tertiary alcohols have found use
in perfumery, often imparting notes described as woody or patchouli-like.[8] Potential
applications for a novel alcohol like 5-Ethylnonan-5-ol could include:

» Modifier: To alter or enhance the odor profile of other fragrance ingredients.

o Fixative: To reduce the volatility of other fragrance components and prolong the scent's
longevity on the skin.

e Solvent: To dissolve solid or highly viscous fragrance raw materials.

To determine its utility, a thorough organoleptic evaluation would be the first step.
Experimental Protocols

Synthesis of 5-Ethylnonan-5-ol

A common method for the synthesis of tertiary alcohols is the Grignard reaction.[7] In this case,
reacting a ketone with an appropriate Grignard reagent can yield 5-Ethylnonan-5-ol.

Protocol: Synthesis via Grignard Reaction

o Preparation of Grignard Reagent: Prepare ethylmagnesium bromide by reacting
bromoethane with magnesium turnings in anhydrous diethyl ether under an inert atmosphere
(e.g., nitrogen or argon).

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethylnonan-5-ol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethylnonan-5-ol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethylnonan-5-ol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethylnonan-5-ol
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://patents.google.com/patent/US5268356A/en
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.pearson.com/channels/organic-chemistry/asset/7260ccfb/show-how-you-would-synthesize-following-tertiary-alcohol-by-adding-an-appropriat
https://www.benchchem.com/product/b15486930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Grignard Reaction: Slowly add a solution of 5-nonanone in anhydrous diethyl ether to the
prepared Grignard reagent at 0°C with constant stirring.

» Quenching: After the reaction is complete, quench the reaction mixture by slowly adding a
saturated aqueous solution of ammonium chloride.

o Extraction: Separate the organic layer and extract the aqueous layer with diethyl ether.
Combine the organic layers.

e Washing and Drying: Wash the combined organic layers with brine, and then dry over
anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure. The resulting crude product can
be purified by vacuum distillation or column chromatography to yield pure 5-Ethylnonan-5-
ol.

Workflow for Synthesis of 5-Ethylnonan-5-ol
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Caption: Synthesis workflow for 5-Ethylnonan-5-ol.
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Organoleptic Evaluation

A sensory panel of trained evaluators is essential to characterize the odor and flavor profile of a
new chemical.

Protocol: Sensory Evaluation of Odor

o Sample Preparation: Prepare a series of dilutions of 5-Ethylnonan-5-ol in a suitable solvent,
such as ethanol, typically starting from 10% down to 0.01%.

» Blotter Preparation: Dip fragrance blotters into each dilution and allow the solvent to
evaporate for a few seconds.

o Evaluation: Present the blotters to a panel of trained perfumers or sensory analysts in a well-
ventilated, odor-free room.

» Data Collection: Panelists should describe the odor characteristics at different time points
(top, middle, and base notes) and rate the intensity on a standardized scale.

e Analysis: Compile the descriptors and intensity ratings to create an odor profile.
Protocol: Sensory Evaluation of Flavor

Note: This should only be performed after thorough toxicological assessment confirms the
safety of the compound for ingestion.

o Sample Preparation: Prepare a series of dilutions in a neutral base, such as sugar water or a
simple alcoholic beverage, at concentrations relevant to food and beverage applications
(typically in the parts-per-million range).

e Tasting Procedure: A trained panel tastes the samples, rinsing with water between each.

o Data Collection: Panelists describe the flavor profile, including character, intensity, and any
off-notes.

o Analysis: Compile the data to establish a flavor profile and determine the detection threshold.

Logical Relationship for Sensory Evaluation
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Caption: Logical flow of sensory evaluation.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the analysis of
volatile fragrance and flavor compounds.[9] Headspace analysis is particularly useful for
evaluating the volatility and odor profile.

Protocol: Headspace GC-MS Analysis

o Sample Preparation: Place a small, precise amount of 5-Ethylnonan-5-ol into a headspace
vial. For analysis in a product base, add a known quantity of the product (e.qg., a fragrance oil
or beverage) to the vial.

 Incubation: Incubate the vial at a controlled temperature (e.g., 80°C) for a set time (e.g., 15
minutes) to allow volatile compounds to equilibrate in the headspace.

« Injection: Automatically inject a sample of the headspace gas into the GC-MS system.
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o Chromatography: Separate the volatile components on a suitable capillary column (e.g., a
non-polar or medium-polar column).

e Mass Spectrometry: Detect and identify the eluted compounds based on their mass spectra.

o Data Analysis: Quantify the amount of 5-Ethylnonan-5-ol and other volatiles in the
headspace to assess its volatility and potential interactions with other ingredients.

Experimental Workflow for GC-MS Analysis
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Caption: Workflow for Headspace GC-MS analysis.
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Regulatory and Safety Considerations

Before any new compound can be used in commercial fragrance or flavor applications, its
safety must be thoroughly evaluated. This includes assessments of skin sensitization,
phototoxicity, and, for flavor applications, oral toxicity. The regulatory status of 5-Ethylnonan-5-
ol with bodies such as the FDA and IFRA is not documented in the available search results. A
comprehensive safety data sheet (SDS) would be required, which would detail handling
procedures and toxicological data.[10][11][12]

Conclusion

While 5-Ethylnonan-5-ol is a known chemical compound, its application in the fragrance and
flavor industry is not established in public literature. The protocols and application notes
provided here are based on standard industry practices for the evaluation of new fragrance and
flavor ingredients. Any researcher or developer interested in the potential of 5-Ethylnonan-5-ol
would need to undertake a comprehensive research program, beginning with its synthesis and
purification, followed by thorough organoleptic and analytical evaluation, and culminating in
rigorous safety and regulatory assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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